![molecular formula C25H21NO4 B6260889 rac-(1R,2R)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dihydro-1H-indene-2-carboxylic acid, cis CAS No. 2307772-75-2](/img/no-structure.png)
rac-(1R,2R)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dihydro-1H-indene-2-carboxylic acid, cis
Overview
Description
The compound you mentioned is a complex organic molecule. It contains a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis to protect amine groups. The “rac-” prefix indicates that the compound is a racemic mixture, meaning it contains equal amounts of left and right-handed enantiomers .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting with the protection of the appropriate amine with the Fmoc group. The exact synthesis route would depend on the specific starting materials and the desired route of the chemist .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and chiral centers. The Fmoc group is a bulky, aromatic group, and the compound also contains an indene group, which is a fused ring system .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the different functional groups present. The Fmoc group can be removed under mildly acidic conditions, revealing the protected amine. The carboxylic acid group could be involved in reactions such as esterification .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as solubility, melting point, and boiling point would be influenced by the functional groups present and the overall shape and size of the molecule .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dihydro-1H-indene-2-carboxylic acid, cis involves the protection of the amine group, followed by the formation of the indene ring system and the introduction of the fluorenyl group. The final step involves the deprotection of the amine group to yield the target compound.", "Starting Materials": [ "2-bromo-1-indanone", "methyl 2-aminobenzoate", "9H-fluorene", "methyl chloroformate", "triethylamine", "sodium hydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: Protection of the amine group by reaction with methyl chloroformate and triethylamine to yield the methyl carbamate intermediate.", "Step 2: Formation of the indene ring system by reaction of the methyl carbamate intermediate with 2-bromo-1-indanone in the presence of sodium hydride and acetic acid to yield the indene intermediate.", "Step 3: Introduction of the fluorenyl group by reaction of the indene intermediate with 9H-fluorene in the presence of hydrochloric acid to yield the fluorenylindene intermediate.", "Step 4: Deprotection of the amine group by reaction of the fluorenylindene intermediate with sodium hydroxide in methanol and water to yield the target compound rac-(1R,2R)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dihydro-1H-indene-2-carboxylic acid, cis." ] } | |
CAS RN |
2307772-75-2 |
Product Name |
rac-(1R,2R)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dihydro-1H-indene-2-carboxylic acid, cis |
Molecular Formula |
C25H21NO4 |
Molecular Weight |
399.4 |
Purity |
0 |
Origin of Product |
United States |
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